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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808

An In-depth Technical Guide to 2-Heptenol

This guide provides a comprehensive overview of 2-Heptenol, focusing on its chemical identity,
physical properties, and structural isomers. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical Identity and Isomers

2-Heptenol is an unsaturated alcohol with the chemical formula C7H140. It exists as two
geometric isomers, cis (Z) and trans (E), due to the presence of a carbon-carbon double bond.
The position of the hydroxyl group is on the first carbon, making it a primary alcohol.

Table 1. CAS Numbers and Molecular Weights of 2-Heptenol Isomers and Related

Compounds
Molecular
Compound Deprecated Molecular .
CAS Number Weight ( g/mol

Name CAS Formula )
trans-2-Hepten-
Lo 33467-76-4[1][2] C7H140 114.19[1][3]
-0
cis-2-Hepten-1-ol  55454-22-3 C7H140 114.19
2-Heptenol

- 22104-77-4[2] C7H140 114.19
(unspecified)
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Chemical Structure

The chemical structures of the cis and trans isomers of 2-Heptenol are depicted below. The
structural difference lies in the orientation of the alkyl groups relative to the double bond.

Caption: Chemical structures of trans- and cis-2-Heptenol.

Physicochemical Properties

The following table summarizes key physicochemical properties for trans-2-Hepten-1-ol. Data
for the cis-isomer is less readily available.

Table 2: Physicochemical Data for trans-2-Hepten-1-ol

Property Value Reference
Density 0.840 g/mL [1]
Boiling Point 74 -76 °C /9.8 mmHg [1]
Refractive Index 1.440 [1]
Appearance Colorless to almost colorless o

clear liquid

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-Heptenol are crucial for
reproducible research. Below are representative procedures.

Synthesis of trans-2-Hepten-1-ol by Reduction of trans-
2-Heptenal

This method involves the selective reduction of an a,3-unsaturated aldehyde to the
corresponding alcohol.

Materials:

 trans-2-Heptenal
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e Sodium borohydride (NaBHa4)

¢ Methanol (anhydrous)

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)
» Round-bottom flask

o Magnetic stirrer

* Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve trans-2-heptenal (1
equivalent) in methanol (5 mL per gram of aldehyde) and cool the solution to 0 °C in an ice
bath.

e Slowly add sodium borohydride (0.3 equivalents) in small portions over 30 minutes, ensuring
the temperature remains below 5 °C.

 After the addition is complete, stir the reaction mixture at 0 °C for an additional 2 hours.
e Quench the reaction by the slow addition of saturated aqueous NHa4CI solution.

o Extract the aqueous layer with diethyl ether (3 x 50 mL).

e Combine the organic extracts and wash with brine (2 x 30 mL).

o Dry the organic layer over anhydrous MgSOu4, filter, and concentrate the solvent using a
rotary evaporator.
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e The crude product can be purified by fractional distillation under reduced pressure.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of 2-Heptenol

This protocol outlines a general method for the analysis of 2-Heptenol isomers.
Instrumentation:
e Gas chromatograph equipped with a mass spectrometer detector (GC-MS)
o Capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 um film thickness)
e Helium carrier gas
GC Conditions:
* Injector Temperature: 250 °C
e Oven Program:
o Initial temperature: 50 °C, hold for 2 minutes
o Ramp: 10 °C/min to 250 °C
o Hold at 250 °C for 5 minutes
o Carrier Gas Flow Rate: 1.0 mL/min (constant flow)
e Injection Volume: 1 pL (split ratio 50:1)
MS Conditions:
e lon Source Temperature: 230 °C
e Quadrupole Temperature: 150 °C

e Scan Range: m/z 40-300

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 lonization Mode: Electron lonization (El) at 70 eV
Sample Preparation:

o Prepare a 100 ppm stock solution of the 2-Heptenol sample in a suitable solvent (e.qg.,
dichloromethane or methanol).

» Perform serial dilutions to prepare calibration standards if quantitative analysis is required.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the workflow from synthesis to analysis and purification of 2-
Heptenol.
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Caption: Workflow for 2-Heptenol synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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